Cas no 75486-33-8 (Propanedioic acid, mono(1,1-dimethylethyl) ester, potassium salt)

• Product Name: Propanedioic acid, mono(1,1-dimethylethyl) ester, potassium salt
• CAS No: 75486-33-8
• MF: C₇H₁₁KO₄
• MW: 198.2581
• CID: 4656015
• PubChem ID: 23662309
• Update Time: 2025-10-28

Propanedioic acid, mono(1,1-dimethylethyl) ester, potassium salt Chemical and Physical Properties

Names and Identifiers

• SY130923
• potassium tert-butyl malonate
• Potassium 3-(tert-butoxy)-3-oxopropanoate
• CS-0042387
• tert.-butyl malonate potassium salt
• DA-57006
• HY-42904
• potassium;3-[(2-methylpropan-2-yl)oxy]-3-oxopropanoate
• 1-tert-butyl 3-potassium propanedioate
• D72690
• 75486-33-8
• SCHEMBL2320181
• mono tert.-butyl malonate potassium salt
• QVBPZZKELHNMDZ-UHFFFAOYSA-M
• potassium malonate tert-butyl ester
• Propanedioic acid, mono(1,1-dimethylethyl) ester, potassium salt

• Inchi： InChI=1S/C7H12O4.K/c1-7(2,3)11-6(10)4-5(8)9;/h4H2,1-3H3,(H,8,9);/q;+1/p-1
• InChI Key： QVBPZZKELHNMDZ-UHFFFAOYSA-M
• SMILES： CC(C)(C)OC(=O)CC(=O)[O-].[K+]

Computed Properties

• Exact Mass: 198.02944031g/mol
• Monoisotopic Mass: 198.02944031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on Propanedioic acid, mono(1,1-dimethylethyl) ester, potassium salt

Propanedioic acid, mono(1,1-dimethylethyl) ester, potassium salt (CAS No. 75486-33-8): A Comprehensive Overview

Propanedioic acid, mono(1,1-dimethylethyl) ester, potassium salt, identified by its CAS number 75486-33-8, is a specialized chemical compound with significant applications in the field of pharmaceuticals and biochemical research. This compound, often referred to as potassium bis(tert-butyl)oxalate, belongs to the class of oxalate esters and has garnered attention due to its unique structural and functional properties. The presence of the potassium salt form enhances its solubility in polar solvents, making it a versatile reagent in various chemical synthesis processes.

The< strong>structure of Propanedioic acid, mono(1,1-dimethylethyl) ester, potassium salt consists of a central oxalate core substituted with two tert-butyl groups. This substitution not only imparts stability to the molecule but also influences its reactivity and interaction with other biochemical entities. The potassium salt form further facilitates its role as an intermediate in organic synthesis, particularly in the preparation of complex molecules that require precise functional group manipulation.

In recent years, the< strong>Propanedioic acid, mono(1,1-dimethylethyl) ester, potassium salt has found applications in the development of novel pharmaceutical agents. Its ability to act as a chelating agent and its stability under various reaction conditions make it an attractive candidate for drug design. For instance, researchers have explored its potential in creating metal-organic frameworks (MOFs) that can be used for targeted drug delivery systems. These frameworks leverage the compound's ability to coordinate with metal ions, forming stable complexes that can encapsulate therapeutic agents and release them in a controlled manner.

The< strong>CAS No. 75486-33-8 designation ensures that this compound is accurately identified and tracked throughout its lifecycle, from laboratory research to industrial applications. This standardized identification is crucial for regulatory compliance and for ensuring consistency in quality across different batches and suppliers. The compound's properties make it particularly useful in synthetic organic chemistry, where precise control over reaction outcomes is essential.

One of the most compelling aspects of< strong>Propanedioic acid, mono(1,1-dimethylethyl) ester, potassium salt is its role as a building block in the synthesis of more complex molecules. Its oxalate core can undergo various chemical transformations, including esterification, hydrolysis, and oxidation-reduction reactions. These transformations allow chemists to modify the compound's structure and function tailored to specific applications. For example, it has been utilized in the synthesis of biologically active compounds that exhibit antimicrobial and anti-inflammatory properties.

The< strong>potassium salt form of this compound enhances its solubility in water and other polar solvents, which is particularly advantageous in pharmaceutical formulations where aqueous solutions are preferred. This solubility profile makes it easier to incorporate into drug formulations without compromising stability or efficacy. Additionally, the potassium ion can interact with other functional groups in a drug molecule, potentially enhancing its bioavailability and therapeutic effect.

In academic research settings,< strong>Propanedioic acid, mono(1,1-dimethylethyl) ester, potassium salt has been employed in studies aimed at understanding molecular interactions at the atomic level. Its use as a ligand in coordination chemistry has provided insights into how metal ions can be utilized to stabilize reactive intermediates or catalyze specific reactions. These studies contribute to a deeper understanding of chemical bonding and reactivity principles.

The< strong>CAS No. 75486-33-8 registry also aids in ensuring that researchers worldwide can access reliable information about this compound's properties and safe handling procedures. Regulatory bodies often require such detailed documentation to classify chemicals appropriately and recommend safety measures for their use. This level of transparency is essential for fostering trust among scientists and industries that rely on these materials for their work.

The< strong>structural versatility of Propanedioic acid, mono(1,1-dimethylethyl) ester, potassium salt has led to its incorporation into various high-tech materials beyond pharmaceuticals. For instance, it has been used in the development of specialty polymers that exhibit unique mechanical properties due to its ability to form stable cross-linkages with other polymer chains. These polymers find applications in aerospace components where lightweight yet robust materials are required.

In conclusion,< strong>Propanedioic acid, mono(1,1-dimethylethyl) ester, potassium salt (CAS No. 75486-33-8) is a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural features and functional capabilities make it an invaluable tool for chemists and researchers working on cutting-edge applications ranging from drug development to advanced materials science. As research continues to uncover new possibilities for this compound,< strong>CAS No. 75486-33-8, will remain a critical identifier for ensuring accurate communication and application across global scientific communities.